Cas no 63127-97-9 (Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)-)

Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)- structure
63127-97-9 structure
Product Name:Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)-
CAS No:63127-97-9
MF:C22H31N3O
MW:353.501045465469
CID:427167
PubChem ID:20394385
Update Time:2025-04-19

Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)-
    • N-hexyl-N-(1-phenylpyrazol-3-yl)cyclohexanecarboxamide
    • SCHEMBL11564916
    • N-Hexyl-N-(1-phenyl-1H-pyrazol-3-yl)cyclohexanecarboxamide
    • 63127-97-9
    • DTXSID70606694
    • Inchi: 1S/C22H31N3O/c1-2-3-4-11-17-24(22(26)19-12-7-5-8-13-19)21-16-18-25(23-21)20-14-9-6-10-15-20/h6,9-10,14-16,18-19H,2-5,7-8,11-13,17H2,1H3
    • InChI Key: HYUSZYGBTAHXNX-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCCC1)N(C1C=CN(C2C=CC=CC=2)N=1)CCCCCC

Computed Properties

  • Exact Mass: 353.24693
  • Monoisotopic Mass: 353.246712621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • PSA: 38.13
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司